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Compound of Interest

Compound Name: ER ligand-5

Cat. No.: B15540852

This document provides crucial safety and logistical information for the proper disposal of ER
Ligand-5, a substance representative of potent estrogen receptor ligands. Adherence to these
procedures is vital for ensuring laboratory safety and environmental protection. This guide is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for a representative ER Ligand, Estrogen Receptor
Antagonist 5, is presented below. This information is critical for understanding the compound's
characteristics and handling requirements.

Property Value

CAS Number 2136600-69-4
Molecular Formula C25H31F3N20s3
Molecular Weight 464.52 g/mol
Appearance Solid

Storage (Powder) -20°C for 2 years
Storage (in DMSO) -80°C for 6 months

Health Hazard Information
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ER Ligand-5 is classified with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects.[1][2]
o Carcinogenicity: Suspected of causing cancer.[2][3][4]

o Reproductive Toxicity: May damage fertility or the unborn child.[2][3][4] May cause harm to
breast-fed children.[2]

Personal Protective Equipment (PPE)

Before handling ER Ligand-5 or its waste, ensure you are wearing appropriate PPE:
o Eye Protection: Safety glasses or goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: Laboratory coat.

Step-by-Step Disposal Procedures

Proper segregation and disposal are crucial to prevent hazardous reactions and environmental
contamination.

Waste Segregation and Collection:
¢ Solid Waste:

o Collect unused, expired, or surplus solid ER Ligand-5 in a clearly labeled, sealed
container designated for hazardous chemical waste.

o Do not mix with other chemical waste unless explicitly permitted by your institution's
Environmental Health & Safety (EH&S) department.

e Liquid Waste:
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o Solutions of ER Ligand-5 (e.g., in DMSO) should be collected in a separate, labeled liquid
waste container.

o Do not dispose of solutions down the drain.[5]

o Ensure the waste container is made of a material compatible with the solvent used.

e Contaminated Labware:

o Disposable items such as pipette tips, tubes, and gloves that have come into contact with
ER Ligand-5 should be considered chemically contaminated waste.[5][6]

o These items should be collected in a designated, labeled hazardous waste container.[7]
Waste Container Labeling:
All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "ER Ligand-5"

The specific hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

Storage of Waste:

o Store waste containers in a designated, secure area away from incompatible materials.
o Ensure the storage area is well-ventilated.

Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's EH&S department or a
licensed hazardous waste disposal contractor.[7]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7]
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Spill and Emergency Procedures

In the event of a spill, follow these procedures:
o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

» Containment: Use appropriate absorbent materials to contain the spill. Avoid generating dust
from solid spills.

e Cleanup: Wear full PPE and collect the spilled material and absorbent into a hazardous
waste container.

» Decontaminate: Clean the spill area thoroughly.
o Report: Report the spill to your laboratory supervisor and EH&S department.[5]

Diagrams

Experimental Workflow for Handling and Disposal
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Caption: General workflow for handling and disposal of ER Ligand-5.
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Caption: Simplified signaling pathway of an estrogen receptor ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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